![molecular formula C23H34O5 B1235911 3-[(11R)-3,11,14-trihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one](/img/structure/B1235911.png)
3-[(11R)-3,11,14-trihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
Overview
Description
3-[(11R)-3,11,14-trihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one is a member of cardenolides.
Scientific Research Applications
Structural and Conformational Analysis
- A study on a structurally similar compound, 17βH-Periplogenin, revealed insights into its molecular conformation, with its rings adopting various shapes such as chair, envelope, and planar conformations. This understanding can be crucial for drug design and structural biology research (Zhang et al., 2012).
Synthesis and Modification
- The synthesis of androsterone derivatives, which share structural similarities, has been explored for their potential in modifying androgen biosynthesis. This research can provide a foundation for developing compounds with specific biological activities (Djigoué et al., 2012).
Crystallography and Molecular Interactions
- The crystal structure of compounds like 5,22-Stigmastadien-3β-yl p-toluenesulfonate provides valuable information on molecular interactions and packing, which is essential for understanding compound stability and reactivity (Ketuly et al., 2010).
Bioactivity and Potential Applications
- Triorganotin(IV) derivatives of sodium deoxycholate have been studied for their antimicrobial and antitumor activities, indicating the potential of structurally related compounds in therapeutic applications (Shaheen et al., 2014).
Metabolic Pathways and Carcinogenic Potential
- Research into the metabolism of cyclopenta[a]phenanthrenes, similar to the compound , has shed light on how such molecules are processed in the body, which is crucial for understanding their potential effects and risks (Coombs et al., 1985).
properties
Molecular Formula |
C23H34O5 |
|---|---|
Molecular Weight |
390.5 g/mol |
IUPAC Name |
3-[(11R)-3,11,14-trihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one |
InChI |
InChI=1S/C23H34O5/c1-21-7-5-15(24)10-14(21)3-4-17-20(21)18(25)11-22(2)16(6-8-23(17,22)27)13-9-19(26)28-12-13/h9,14-18,20,24-25,27H,3-8,10-12H2,1-2H3/t14?,15?,16?,17?,18-,20?,21?,22?,23?/m1/s1 |
InChI Key |
FLMSQRUGSHIKCT-CDDJPJPASA-N |
Isomeric SMILES |
CC12CCC(CC1CCC3C2[C@@H](CC4(C3(CCC4C5=CC(=O)OC5)O)C)O)O |
Canonical SMILES |
CC12CCC(CC1CCC3C2C(CC4(C3(CCC4C5=CC(=O)OC5)O)C)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-N-benzylpyrido[4,3-d]pyrimidine-4,7-diamine](/img/structure/B1235838.png)
